Cas no 105675-56-7 (1,1-dimethyl-3-[4-(pyrazol-1-ylmethoxy)phenyl]urea)

1,1-dimethyl-3-[4-(pyrazol-1-ylmethoxy)phenyl]urea structure
105675-56-7 structure
Product Name:1,1-dimethyl-3-[4-(pyrazol-1-ylmethoxy)phenyl]urea
CAS No:105675-56-7
MF:C13H16N4O2
MW:260.291742324829
CID:1159659
PubChem ID:13822750
Update Time:2025-04-20

1,1-dimethyl-3-[4-(pyrazol-1-ylmethoxy)phenyl]urea Chemical and Physical Properties

Names and Identifiers

    • 1,1-dimethyl-3-[4-(pyrazol-1-ylmethoxy)phenyl]urea
    • DTXSID70550507
    • N,N-Dimethyl-N'-{4-[(1H-pyrazol-1-yl)methoxy]phenyl}urea
    • 105675-56-7
    • Inchi: 1S/C13H16N4O2/c1-16(2)13(18)15-11-4-6-12(7-5-11)19-10-17-9-3-8-14-17/h3-9H,10H2,1-2H3,(H,15,18)
    • InChI Key: AZWGYICSOULQDB-UHFFFAOYSA-N
    • SMILES: O(CN1C=CC=N1)C1C=CC(=CC=1)NC(N(C)C)=O

Computed Properties

  • Exact Mass: 260.12748
  • Monoisotopic Mass: 260.12732577g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 59.4Ų

Experimental Properties

  • PSA: 59.39
  • LogP: 2.08610
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